Cas no 1192540-06-9 (5-ethenyl-1-ethyl-1H-1,2,4-triazole)

• Product Name: 5-ethenyl-1-ethyl-1H-1,2,4-triazole
• CAS No: 1192540-06-9
• MF: C₆H₉N₃
• MW: 123.155760526657
• CID: 6287718
• PubChem ID: 71651539
• Update Time: 2025-05-21

5-ethenyl-1-ethyl-1H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 5-ethenyl-1-ethyl-1H-1,2,4-triazole
• EN300-1840854
• 1192540-06-9

• Inchi： 1S/C6H9N3/c1-3-6-7-5-8-9(6)4-2/h3,5H,1,4H2,2H3
• InChI Key： QBJUWHBGTSAENR-UHFFFAOYSA-N
• SMILES： N1(C(C=C)=NC=N1)CC

Computed Properties

• Exact Mass: 123.079647300g/mol
• Monoisotopic Mass: 123.079647300g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 30.7Ų

Additional information on 5-ethenyl-1-ethyl-1H-1,2,4-triazole

Introduction to 5-ethenyl-1-ethyl-1H-1,2,4-triazole (CAS No. 1192540-06-9)

5-ethenyl-1-ethyl-1H-1,2,4-triazole, identified by its Chemical Abstracts Service (CAS) number 1192540-06-9, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the triazole class, a family of molecules known for their diverse biological activities and applications in drug development. The structural framework of 5-ethenyl-1-ethyl-1H-1,2,4-triazole consists of a central triazole ring substituted with an ethenyl group at the 5-position and an ethyl group at the 1-position, which contributes to its unique chemical properties and potential biological functions.

The synthesis and characterization of 5-ethenyl-1-ethyl-1H-1,2,4-triazole have been subjects of extensive study due to its potential as a pharmacophore in the design of novel therapeutic agents. The presence of the ethenyl and ethyl substituents in the molecule imparts specific electronic and steric properties that can influence its interactions with biological targets. These features make it a promising candidate for further exploration in the development of drugs targeting various diseases.

In recent years, there has been growing interest in the use of triazole derivatives as intermediates or active ingredients in pharmaceutical formulations. The versatility of the triazole core allows for modifications that can enhance drug efficacy, selectivity, and pharmacokinetic profiles. 5-Ethenyl-1-ethyl-1H-1,2,4-triazole is no exception, and its unique structure has led to investigations into its potential applications in areas such as antimicrobial, antiviral, and anti-inflammatory therapies.

One of the most compelling aspects of 5-ethenyl-1-ethyl-1H-1,2,4-triazole is its potential role in addressing emerging challenges in medicine. For instance, studies have begun to explore its interactions with enzymes and receptors involved in metabolic pathways. The ability to modulate these pathways could have therapeutic implications for conditions such as diabetes and obesity. Additionally, the compound's structure suggests that it may exhibit properties that make it useful in treating neurological disorders by interacting with specific neurotransmitter systems.

The chemical stability and solubility profile of 5-Ethenyl-1-Ethyl-1H-1,2,4-Trizole are also critical factors that contribute to its pharmaceutical relevance. Research has indicated that this compound can be synthesized under mild conditions with good yields, making it economically viable for large-scale production. Furthermore, its solubility in common organic solvents facilitates its incorporation into various drug delivery systems.

Recent advancements in computational chemistry have enabled more precise predictions of the biological activity of 5-Ethenyl-1-Ethyl-1H-1,2,4-triazole. Molecular modeling studies have revealed potential binding modes with target proteins, providing insights into how this compound might exert its effects at the molecular level. These computational approaches are complemented by experimental validations through techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy.

The pharmacological evaluation of 5-Ethenyl-1-Ethyl-Heterocyclic organic compound triazole has shown promising results in preclinical studies. Researchers have observed notable interactions with enzymes such as cytochrome P450 (CYP450) isoforms, which play a crucial role in drug metabolism. Understanding these interactions is essential for predicting how the compound will behave within the body and for designing dosing regimens that maximize therapeutic benefits while minimizing adverse effects.

In conclusion,5-Ethenyl - Ethyl - Triazole derivative CAS No 1192540 - 06 - 9 represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas. Its unique structural features make it a valuable scaffold for drug discovery efforts aimed at addressing unmet medical needs. As research continues to uncover new insights into its biological activities,this compound is poised to play an increasingly important role in the development of next-generation therapeutics.